7-chloro-benzofuran-4-carboxylic Acid Ethyl Ester

• Molecular Formula: C11H9ClO3
• Molecular Weight: 224.64 g/mol
• IUPAC Name: ethyl 7-chloro-1-benzofuran-4-carboxylate
• InChI: InChI=1S/C11H9ClO3/c1-2-14-11(13)8-3-4-9(12)10-7(8)5-6-15-10/h3-6H,2H2,1H3
• InChI Key: VMFZWQINDABIBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=COC2=C(C=C1)Cl

Description

7-chloro-benzofuran-4-carboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C11H9ClO3 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-chloro-2-hydroxy-2,3-dihydro-benzofuran-4-carboxylic acid ethyl ester and 7-chloro-2-methoxy-2,3-dihydro-benzofuran-4-carboxylic acid ethyl ester (3.36 g, see above) in toluene (20 mL) is added dropwise to a solution of PTSA (0.69 mmol) in toluene (14 mL) which is heated to reflux. Heating is continued for 5 h, an additional portion of PTSA (0.69 mmol) is added and the mixture is again heated to reflux for 150 min. The solvents are removed in vacuo and the residue is purified by FC (gradient: heptane to heptane/EtOAc 95/5) to give the desired product.